Cas no 2679936-82-2 (benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate
• CAS No: 2679936-82-2
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5630025
• PubChem ID: 165915505
• Update Time: 2025-06-07

benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679936-82-2
• EN300-28286719
• benzyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate
• benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate

• Inchi： 1S/C14H21NO3S/c1-14(2,19-3)12(9-16)15-13(17)18-10-11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)/t12-/m1/s1
• InChI Key： YNTZWXVEBQTAFQ-GFCCVEGCSA-N
• SMILES： S(C)C(C)(C)[C@@H](CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9Ų

Additional information on benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate

Introduction to Compound CAS No. 2679936-82-2: benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate

benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate, with the CAS number 2679936-82-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a hydroxy group, and a methylsulfanyl group, all contributing to its chemical and biological properties.

The molecular formula of benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate is C₁₅H₂₁NO₃S, and its molecular weight is approximately 295.40 g/mol. The compound's structure consists of a benzyl moiety attached to an amide group, which in turn is linked to a chiral center bearing a hydroxy and a methylsulfanyl group. This intricate arrangement imparts the molecule with specific stereochemical properties that are crucial for its biological activity.

In the realm of medicinal chemistry, benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate has been studied for its potential as a therapeutic agent. Recent research has focused on its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The anti-inflammatory effects of benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators. Specifically, it has been demonstrated to downregulate the expression of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), key players in the inflammatory response. Additionally, the compound has shown promise in reducing oxidative stress by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Beyond its anti-inflammatory properties, benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from damage caused by oxidative stress and excitotoxicity. This neuroprotective activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The mechanism of action of benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate is multifaceted. It appears to act through multiple pathways, including the modulation of signaling cascades involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory genes. Additionally, the compound may interact with other signaling molecules such as mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinase (PI3K)/Akt pathways.

In terms of pharmacokinetics, benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate exhibits favorable properties that make it suitable for further development as a therapeutic agent. It has good oral bioavailability and demonstrates stable plasma levels following administration. The compound is also metabolized primarily through hepatic pathways, with no significant accumulation observed over time.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no serious adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, benzyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate, identified by CAS number 2679936-82-2, represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for further research and development in the field of medicinal chemistry.